Cas no 7517-76-2 (trans-1,4-Cyclohexanediisocyanate)

• Product Name: trans-1,4-Cyclohexanediisocyanate
• CAS No: 7517-76-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00074787
• CID: 85977
• PubChem ID: 17367
• Update Time: 2025-04-18

trans-1,4-Cyclohexanediisocyanate Chemical and Physical Properties

Names and Identifiers

• trans-1,4-Cyclohexane diisocyanate
• 1,4-diisocyanato-,trans-Cyclohexane
• 4-diisocyanate
• 4-diisocyanato-trans-cyclohexan
• trans 1,4-cyclohexane diisocyanate
• TRANS-1,4-CYCLOHEXYLENE DIISOCYANATE
• trans-1,4-cyclohexyleneisocyanate
• trans-1.4-Diisocyanato-cyclohexan
• trans-1.4-diisocyanato-cyclohexane
• trans-cyclohexane diisocyanate
• trans-cyclohexane-1
• TRANS-CYCLOHEXANE-1,4-DIISOCYANATE
• hexahydro-1,4-phenylene diisocyanate
• DTXSID50884397
• cyclohex-1,4-ylene diisocyanate
• MFCD00010372
• AS-64338
• 7517-77-3
• EINECS 219-869-4
• 1,4-cyclohexyl di-isocyanate
• Cyclohexane, 1,4-diisocyanato-
• NS00027917
• SCHEMBL21378
• DTXSID301305022
• SCHEMBL174369
• (1R,4R)-1,4-DIISOCYANATOCYCLOHEXANE
• 1,4-cyclohexylenediisocyanate
• 7517-76-2
• 1,4-Diisocyanatocyclohexane
• CDMDQYCEEKCBGR-UHFFFAOYSA-N
• SCHEMBL18697520
• Isocyanic acid, 1,4-cyclohexylene ester, trans-
• InChI=1/C8H10N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h7-8H,1-4H2/t7-,8
• AKOS015901440
• 2556-36-7
• cis-1,4-Diisocyanatocyclohexane
• trans-1,4-Cyclohexanediisocyanate
• transcyclohexane-1,4-diisocyanate
• D5635
• cyclohexane-1,4-diisocyanate
• A838341
• DTXSID8062521
• MFCD00074787
• H-19218
• trans-1,4-Diisocyanatocyclohexane
• 1,4-Cyclohexane diisocyanate [Diisocyanates]
• trans-1,4-Cyclohexylene diisocyanate, 97%
• SCHEMBL580581
• Cyclohexane, 1,4-diisocyanato-, trans-
• 1,4-Cyclohexane diisocyanate
• GEO-03382
• FT-0655856
• AKOS015853887
• Cyclohexane diisocyanate
• CDMDQYCEEKCBGR-ZKCHVHJHSA-N
• DTXCID8037330
• 1,4-cyclohexyleneester,trans-isocyanicaci
• 1,4-CHDIC

• MDL： MFCD00074787
• Inchi： 1S/C8H10N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h7-8H,1-4H2
• InChI Key： CDMDQYCEEKCBGR-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC1)N=C=O
• BRN： 2804862

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.2265 (rough estimate)
• Melting Point: 59-62 °C(lit.)
• Boiling Point: 145-146°C 32mm
• Flash Point: 145-146°C/32mm
• Refractive Index: 1.6180 (estimate)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 58.86000
• LogP: 0.96920
• Vapor Pressure: <0.02 mm Hg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water

trans-1,4-Cyclohexanediisocyanate Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 23/24/25-34-42/43
• Safety Instruction： 22-26-36/37/39-45
• RTECS：GU9642500
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R34; R42/43
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates